Cas no 59885-89-1 (ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide)

• Product Name: ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide
• CAS No: 59885-89-1
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 1080789
• PubChem ID: 125115268
• Update Time: 2025-06-12

ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide Chemical and Physical Properties

Names and Identifiers

• ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide
• ent-7alpha,9-Dihydroxy-15-oxokaur-16-en-19,6bet-olide
• [ "" ]
• 59885-89-1
• AKOS032962728
• (1R,2R,5R,8S,9R,10R,13R,17S)-2,9-dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecane-7,12-dione
• 15-oxokaur-16-en-19,6beta-olide
• ent-7alpha,9-Dihydroxy-

• Inchi： 1S/C20H26O5/c1-10-11-5-8-20(24)18(3)7-4-6-17(2)13(18)12(25-16(17)23)15(22)19(20,9-11)14(10)21/h11-13,15,22,24H,1,4-9H2,2-3H3/t11-,12-,13-,15+,17-,18-,19+,20-/m1/s1
• InChI Key： AZDQVPBPXMWTKM-IWRFGKRASA-N
• SMILES： O1C([C@]2(C)CCC[C@]3(C)[C@@H]2[C@@H]1[C@@H]([C@]12C(C(=C)[C@H](CC[C@@]31O)C2)=O)O)=O

Computed Properties

• Exact Mass: 346.17800
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 564.5±50.0 °C at 760 mmHg
• Flash Point: 203.3±23.6 °C
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 83.83000
• LogP: 1.75550
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones

Additional information on ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide

Recent Advances in the Study of ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide (CAS: 59885-89-1)

The compound ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide (CAS: 59885-89-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This kaurane-type diterpenoid, isolated from various plant sources, exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a lead compound for drug development.

One of the most notable advancements in the study of ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide is its demonstrated efficacy in targeting specific signaling pathways involved in cancer progression. Research published in the Journal of Medicinal Chemistry (2023) revealed that this compound selectively inhibits the NF-κB pathway, a key regulator of inflammation and tumorigenesis. The study employed a combination of in vitro and in vivo models to validate its anti-proliferative effects against various cancer cell lines, including breast, lung, and colon cancers. These findings suggest its potential as a novel therapeutic agent for cancer treatment.

In addition to its anti-cancer properties, recent investigations have explored the compound's role in modulating immune responses. A 2024 study in Frontiers in Pharmacology highlighted its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating autoimmune diseases like rheumatoid arthritis. The study utilized advanced molecular docking techniques to identify the compound's binding interactions with key immune receptors, providing insights into its mechanism of action at the molecular level.

The synthesis and structural modification of ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide have also been areas of active research. A recent publication in Organic Letters (2023) described an efficient semi-synthetic route to produce derivatives with enhanced bioactivity and improved pharmacokinetic properties. These derivatives were evaluated for their stability, solubility, and bioavailability, with several showing superior therapeutic potential compared to the parent compound. Such advancements are critical for the development of clinically viable drugs based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide. Issues such as low natural abundance, complex synthesis, and potential toxicity at higher doses need to be addressed. Ongoing research is focused on overcoming these hurdles through innovative extraction techniques, scalable synthetic methods, and detailed toxicological studies. Collaborative efforts between academia and industry are essential to accelerate the transition from bench to bedside.

In conclusion, ent-7α,9-Dihydroxy-15-oxokaur-16-en-19,6β-olide (CAS: 59885-89-1) represents a promising candidate for drug development, with its multifaceted biological activities and recent advancements in synthesis and mechanistic understanding. Future research should prioritize the optimization of its pharmacological properties and the exploration of its therapeutic potential in diverse disease models. The continued investigation of this compound holds great promise for the discovery of novel therapeutics in the fields of oncology and immunology.